Cas no 1573120-04-3 (1,3-Dimethyl 2-(4-iodo-2-nitrophenyl)propanedioate)

• Product Name: 1,3-Dimethyl 2-(4-iodo-2-nitrophenyl)propanedioate
• CAS No: 1573120-04-3
• MF: C₁₁H₁₀INO₆
• MW: 379.104675769806
• CID: 5689133
• PubChem ID: 73335852
• Update Time: 2023-10-12

1,3-Dimethyl 2-(4-iodo-2-nitrophenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15498651
• 1,3-Dimethyl 2-(4-iodo-2-nitrophenyl)propanedioate
• 1573120-04-3
• DTXSID901230150

• Inchi： 1S/C11H10INO6/c1-18-10(14)9(11(15)19-2)7-4-3-6(12)5-8(7)13(16)17/h3-5,9H,1-2H3
• InChI Key： IQFQMGPVZSMBML-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])C(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 378.95528g/mol
• Monoisotopic Mass: 378.95528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.4Ų